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Compound of Interest

Compound Name: MCC-134

Cat. No.: B1676261

Technical Support Center: MCC-134

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals utilizing the
MCC-134 Thermocouple Measurement DAQ HAT.

Troubleshooting Guide: Ground Loops

Ground loops are a common source of noise and erroneous readings in data acquisition
systems. They occur when there are multiple paths to ground, creating a loop that can pick up
electrical noise. This guide will help you identify and resolve ground loop issues when using the
MCC-134.

Frequently Asked Questions (FAQSs)

Q1: What is a ground loop and why is it a problem for thermocouple measurements?

Al: A ground loop occurs when two or more points in an electrical circuit that are nominally at
ground potential have a slight voltage difference between them.[1][2] This creates an
unintended current path, or "loop."[1][3] Because thermocouples produce very small voltage
signals (microvolts per degree Celsius), this unwanted current can introduce significant noise
and errors into your temperature measurements.[4] In severe cases, it can lead to fluctuating
readings, incorrect data, or even damage to the equipment.[1][3]
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Q2: What are the common symptoms of a ground loop when using the MCC-134?
A2: If you are experiencing a ground loop with your MCC-134, you may observe the following:

» Noisy or fluctuating temperature readings: The measured temperature may jump around
erratically.[5]

e Inaccurate measurements: The readings may be consistently offset from the true
temperature.[1]

e "Common-mode range" errors: The MCC-134 may return an error indicating that the input
voltage is outside the acceptable range, which can be caused by ground loop currents.[6][7]

 Intermittent issues: The problem may appear or disappear when other equipment is turned
on or off.[6]

Q3: How can | determine if my thermocouple is grounded or ungrounded?
AS:

e Grounded Thermocouples: The thermocouple junction is welded to the protective metal
sheath. This provides a fast response time but also creates an electrical connection between
the thermocouple wires and the sheath, increasing the risk of ground loops.[8]

o Ungrounded Thermocouples: The thermocouple junction is isolated from the metal sheath,
typically by a non-conductive powder.[8] This provides electrical isolation and is the
recommended type to prevent ground loops.[4][8]

You can often determine the type by consulting the manufacturer's datasheet for your
thermocouple.

Troubleshooting Steps

If you suspect a ground loop is affecting your experiment, follow these steps to diagnose and
resolve the issue.

Step 1: Identify Potential Ground Paths
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A ground loop is created when there are multiple paths for current to flow to ground. In a typical
MCC-134 setup, these paths can include:

e The ground connection of the Raspberry Pi's power supply.

¢ An electrical path from the thermocouple tip to a grounded object.

o The shield of a shielded thermocouple wire being connected to ground at both ends.
Experimental Protocol: Ground Loop Identification

o Power Down: Safely shut down your Raspberry Pi and any connected equipment.

» Visual Inspection: Examine your experimental setup. Is the tip of your thermocouple in
contact with a metal object that is also grounded? Common examples include metal pipes,
chassis, or other grounded equipment.

e Check Shielding: If you are using shielded thermocouple wire, ensure the shield is
connected to ground at only one end. Connecting it at both ends is a very common cause of
ground loops.[3]

o Single Power Source: Whenever possible, power the Raspberry Pi and any other
interconnected equipment from the same power strip or outlet.[9] This helps to ensure a
common ground reference.

Step 2: Isolate the Thermocouple
The most effective way to break a ground loop is to eliminate one of the ground paths.
Experimental Protocol: Thermocouple Isolation

e Use Ungrounded Thermocouples: The best practice is to use ungrounded thermocouples, as
they are inherently isolated from ground.[4][8]

e Physical Isolation: If you must use a grounded thermocouple, ensure the tip is not in
electrical contact with any other grounded object. You can use insulating materials like
silicone to electrically isolate the thermocouple junction from a conductive surface.[10]
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» Differential Measurement: The MCC-134 uses a differential input, which helps to reject
common-mode noise.[6] However, severe ground loops can still cause issues.

Step 3: Implement Proper Grounding Techniques

If isolation is not possible or does not resolve the issue, focus on proper grounding. The
fundamental rule is to have a single point of ground for your entire measurement system.[8]

Experimental Protocol: Single-Point Grounding

« ldentify a Central Ground: Choose a single, reliable ground point for your entire experimental
setup. This could be a designated ground terminal on your equipment or a common
grounding bar.

e Connect All Grounds to the Central Point: Run a separate ground wire from each piece of
equipment directly to this central ground point. This is often referred to as a "star" grounding

configuration.

» Avoid Daisy-Chaining Grounds: Do not connect the ground of one instrument to the ground
of another in series. This can create ground potential differences.

Quantitative Data Summary
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Troubleshooting
Technique

Effectiveness in Mitigating
Ground Loops

Impact on Measurement

Using Ungrounded

Thermocouples

High

May have a slightly slower
response time compared to

grounded thermocouples.[8]

Isolating a Grounded

Thermocouple

High

Requires careful physical
setup to ensure no electrical

contact with other grounds.

Single-Point ("Star") Grounding

High

Establishes a common
reference for all components,
minimizing potential
differences.

Grounding Shield at One End

High

Prevents the shield from
becoming a path for ground

loop currents.

Using a Common Power

Source

Medium

Helps to equalize ground
potentials but may not
eliminate all ground loop
paths.[9]

Visualizing a Ground Loop

The following diagram illustrates how a ground loop can be created when using a grounded
thermocouple with the MCC-134.
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Different ground potentials between Ground 1 and Ground 2
create a current loop through the system.

Data Acquisition System Experimental Setup

Thermocouple Electrical
Raspberry Pi MCC-134 on Wire Grounded Grounded Metal
i Object (e.g., Pipe)
Power Supply Raspberry Pi Thermocouple . Ground 2
Ground 1 ““umm‘(&gfﬁﬁgféﬁg-eﬂh---y- Earth)
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Click to download full resolution via product page

Caption: A diagram illustrating a ground loop with the MCC-134.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dealing with ground loops when using the MCC-134].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676261#dealing-with-ground-loops-when-using-the-
mcc-134]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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